Cas no 74235-25-9 (2-Piperidinecarboxylicacid, 4-methyl-6-(2-oxobutyl)-, (2S,4R,6S)-)
74235-25-9 structure
Product Name:2-Piperidinecarboxylicacid, 4-methyl-6-(2-oxobutyl)-, (2S,4R,6S)-
CAS No:74235-25-9
MF:C11H19NO3
MW:213.273463487625
CID:566376
PubChem ID:194574
Update Time:2025-04-19
2-Piperidinecarboxylicacid, 4-methyl-6-(2-oxobutyl)-, (2S,4R,6S)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Piperidinecarboxylicacid, 4-methyl-6-(2-oxobutyl)-, (2S,4R,6S)-
- 4-methyl-6-(2-oxobutyl)-2-piperidinecarboxylic acid
- 4-Mopc
- DTXSID10995716
- 4-methyl-6-(2-oxobutyl)piperidine-2-carboxylic acid
- 2-Piperidinecarboxylic acid, 4-methyl-6-(2-oxobutyl)-, (2S-(2alpha,4alpha,6beta))-
- 74235-25-9
-
- Inchi: 1S/C11H19NO3/c1-3-9(13)6-8-4-7(2)5-10(12-8)11(14)15/h7-8,10,12H,3-6H2,1-2H3,(H,14,15)/t7-,8+,10+/m1/s1
- InChI Key: TTYVMAIXDAWXKQ-WEDXCCLWSA-N
- SMILES: OC([C@@H]1C[C@H](C)C[C@@H](CC(CC)=O)N1)=O
Computed Properties
- Exact Mass: 213.136
- Monoisotopic Mass: 213.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- Density: 1.053
- Boiling Point: 339.8°C at 760 mmHg
- Flash Point: 159.3°C
- Refractive Index: 1.463
2-Piperidinecarboxylicacid, 4-methyl-6-(2-oxobutyl)-, (2S,4R,6S)- Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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